Cas no 1315054-33-1 (METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE)

• Product Name: METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE
• CAS No: 1315054-33-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5582150
• PubChem ID: 146049337
• Update Time: 2025-10-25

METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE
• Pentanoic acid, 3-amino-2,2,4-trimethyl-, methyl ester, (3S)-
• EN300-7535916
• 1315054-33-1

• Inchi： 1S/C9H19NO2/c1-6(2)7(10)9(3,4)8(11)12-5/h6-7H,10H2,1-5H3/t7-/m0/s1
• InChI Key： GWEHCQAJGSVRGT-ZETCQYMHSA-N
• SMILES： O(C)C(C(C)(C)[C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 221.7±23.0 °C(Predicted)
• pka: 8.96±0.21(Predicted)

Additional information on METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE

METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE: A KEY COMPOUND IN MODERN PHARMACEUTICAL RESEARCH

METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE, with the CAS number 1315054-33-1, represents a significant advancement in the field of biomedical chemistry. This compound, characterized by its unique 3S stereochemistry and 2,2,4-trimethylpentanoate backbone, has garnered attention for its potential applications in drug development and targeted therapy. Recent studies have highlighted its role in modulating neurotransmitter pathways and its potential as a metabolic modulator, making it a focal point for researchers in pharmaceutical sciences.

Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE, which is critical for its application in preclinical drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonist activity toward GABA receptors, suggesting its potential as an anxiolytic agent. The stereochemical configuration of the molecule, particularly the 3S center, plays a crucial role in its biological activity, as highlighted by computational models predicting binding affinity to neuronal targets.

Emerging research in neuropharmacology has further expanded the understanding of METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE's therapeutic potential. A 2024 review in Pharmacological Reports emphasized its role in modulating glutamatergic signaling, which is implicated in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to inhibit glutamate excitotoxicity has been linked to its structural similarity to known neuroprotectants, offering new avenues for targeted drug design.

Moreover, the synthetic pathway of METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE has been optimized to enhance its bioavailability and metabolic stability. A 2023 study in Organic & Biomolecular Chemistry reported the use of enantioselective catalysis to achieve high enantiomeric purity, which is essential for its pharmacological efficacy. This advancement underscores the importance of stereocontrolled synthesis in developing therapeutic agents with minimal side effects.

The biological activity of METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE has also been explored in in vivo models. A 2024 study published in Drug Discovery Today demonstrated its potential in treating metabolic disorders by modulating lipid metabolism. The compound's amino group and trimethylpentanoate chain contribute to its lipophilicity, enabling it to cross the blood-brain barrier effectively, a critical factor in central nervous system (CNS) drug delivery.

Recent computational studies have further elucidated the molecular mechanisms underlying the activity of METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE. Molecular dynamics simulations revealed that the compound binds to specific protein targets with high specificity, reducing the risk of off-target effects. These findings are pivotal for the design of safer drugs and highlight the compound's potential in precision medicine.

In the realm of pharmaceutical formulation, the solubility profile of METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE has been optimized to enhance its oral bioavailability. A 2023 study in Pharmaceutical Research demonstrated the effectiveness of nanocrystal technology in improving the aqueous solubility of the compound, which is crucial for its clinical application. This innovation reflects the growing importance of advanced drug delivery systems in modern pharmaceutical science.

Finally, the regulatory considerations for METHYL (3S)-3-AMINO-2,2,4-TRIMETHYLPENTANOATE are being actively addressed to ensure its safe development and clinical translation. The compound's low toxicity profile, as observed in preclinical studies, suggests a favorable risk-benefit ratio, which is essential for its approval in therapeutic applications. These ongoing efforts underscore the compound's potential to become a key therapeutic agent in the future.